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Compound of Interest

Compound Name: 6-Chloro-4-methoxynicotinonitrile

Cat. No.: B1425353

An In-depth Technical Guide to the Safe Handling of 6-Chloro-4-methoxynicotinonitrile

For Researchers, Scientists, and Drug Development Professionals

Introduction

6-Chloro-4-methoxynicotinonitrile is a substituted pyridine derivative utilized as a building
block in organic synthesis, particularly within medicinal chemistry and drug discovery programs.
As with any specialized chemical intermediate, a comprehensive understanding of its hazard
profile and the implementation of rigorous safety protocols are paramount to ensure the well-
being of laboratory personnel and the integrity of research outcomes. This guide provides a
detailed examination of the safety data, handling procedures, and emergency responses
associated with this compound, grounded in authoritative safety data sheets and established
laboratory safety principles.

Section 1: Chemical Identification and Properties

A precise understanding of a compound's identity and physical characteristics is the foundation
of safe laboratory practice.
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Identifier Value Source

CAS Number 1187190-69-7 [11[2][3]

Molecular Formula C7HsCIN20 [2][3]

Molecular Weight 168.58 g/mol [2][3]
6-chloro-4-methoxypyridine-3-

IUPAC Name o [2]
carbonitrile

6-Chloro-4-methoxypyridine-3-
Synonyms o [2][3]
carbonitrile

Physical State Solid (4]

Sealed in dry, Room
Storage [31[5]
Temperature or 2-8°C

Section 2: Hazard Identification and Toxicological
Profile

6-Chloro-4-methoxynicotinonitrile is classified as hazardous under the Globally Harmonized
System (GHS). The primary risks involve acute toxicity upon exposure through multiple routes,
as well as irritation to the skin, eyes, and respiratory system.[1][2]
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Hazard
Classification Pictogram Signal Word Hazard Statement
(GHS)
o ] H302: Harmful if
Acute Toxicity, Oral Warning

swallowed[1][2]

H312: Harmful in

Acute Toxicity, Dermal  Warning ) )
contact with skin[1]

Skin ] H315: Causes skin

: o Warning N
Corrosion/Irritation irritation[1][2]
Serious Eye ] H319: Causes serious

o Warning o

Damage/Irritation eye irritation[1][2]
Acute Toxicity, ] H332: Harmful if

) Warning )
Inhalation inhaled[1]
Specific Target Organ H335: May cause
Toxicity (Single Warning respiratory irritation[1]
Exposure) [2]

Toxicological Narrative: The toxicological data indicates that this compound must be handled
with care to prevent any direct contact or inhalation. The "Harmful" classification (Category 4)
for oral, dermal, and inhalation routes suggests that significant adverse health effects can occur
from a single exposure.[1] The primary mechanism of concern for researchers is direct
irritation. Contact with skin will likely cause redness and discomfort, while eye contact can lead
to serious, potentially damaging, irritation.[1][6] Inhalation of the dust can irritate the mucous
membranes and respiratory tract, leading to coughing and discomfort.[1][7]

Section 3: Exposure Controls & Personal Protective
Equipment (PPE)

To mitigate the hazards identified above, a multi-layered approach combining engineering
controls and appropriate PPE is mandatory.

Engineering Controls
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e Fume Hood: All manipulations of 6-Chloro-4-methoxynicotinonitrile, including weighing,
transferring, and preparing solutions, must be conducted within a certified chemical fume
hood.[8] This is the primary engineering control to prevent inhalation of the compound's dust,
which is a known respiratory irritant.[1][7]

o Ventilation: Ensure the laboratory has adequate general ventilation to prevent the
accumulation of any fugitive emissions.[4][9]

o Safety Stations: An operational eyewash station and safety shower must be readily
accessible in the immediate vicinity of the work area.[8][9]

Personal Protective Equipment (PPE)

The selection of PPE is dictated by the compound's hazard profile. The following are
mandatory when handling this substance.
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Core Handling Protocol

Begin Handling of
6-Chloro-4-methoxynicotinonitrile

Work Inside a
Certified Fume Hood

Wear a Buttoned
Laboratory Coat

Wear Chemical-Resistant
Nitrile Gloves

Wear Splash-Proof
Chemical Goggles

Enhanced Precautions

Is there a significant
risk of splashing or
aerosol generation?

Add a Full-Face Shield
No
over Goggles

Proceed with Task

Click to download full resolution via product page

Caption: PPE Selection Workflow for Handling the Compound.
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o Eye and Face Protection: Chemical safety goggles are required to protect against splashes.
[10] When there is a heightened risk of splashing, such as when handling larger quantities or
during vigorous mixing, a full-face shield should be worn over the goggles.[8]

o Hand Protection: Chemical-resistant gloves, such as nitrile gloves, are mandatory to prevent
skin contact.[8] Always inspect gloves for tears or holes before use and practice proper glove
removal technique to avoid contaminating your skin.[8]

o Body Protection: A standard laboratory coat, kept fully buttoned, must be worn at all times.[8]
For tasks with a higher spill potential, a chemical-resistant apron may be advisable.

o Respiratory Protection: When engineering controls (i.e., a fume hood) are properly used, a
respirator is typically not required. However, in the event of a control failure or a large spill, a
NIOSH/MSHA-approved respirator with the appropriate cartridges would be necessary.[8]

Section 4: Safe Handling and Storage Protocols

Adherence to methodical handling procedures is critical for minimizing exposure risk.

Step-by-Step Handling Protocol

o Preparation: Before handling, ensure all necessary PPE is donned correctly and the fume
hood is operational.[8] Clear the workspace of any unnecessary items.

o Weighing: If weighing the solid, do so on a weigh boat or paper inside the fume hood. Avoid
creating dust clouds. Use a spatula to carefully transfer the solid.[10]

» Transfer/Dissolving: When adding the solid to a solvent, do so slowly to avoid splashing. If
the container has a narrow neck, use a powder funnel.

o Post-Handling: After use, securely seal the container.[1] Decontaminate the spatula and any
other equipment used. Wipe down the work surface within the fume hood.

o Hygiene: Always wash hands thoroughly with soap and water after handling is complete and
before leaving the laboratory.[1] Do not eat, drink, or smoke in the work area.[7]

Storage Requirements
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Container: Store in the original, tightly sealed container to prevent contamination and
exposure to moisture or air.[1][9]

Conditions: Keep in a cool, dry, and well-ventilated area.[1][9] Some suppliers recommend
storing under an inert atmosphere like argon.[1]

Incompatibilities: Store away from incompatible materials such as strong oxidizing agents.[4]

[6]

Labeling: Ensure all containers are clearly and accurately labeled with the chemical name
and associated hazards.[1]

Section 5: Emergency Procedures

Preparedness is key to managing accidental exposures and spills effectively.

First Aid Measures

Immediate and correct first aid is critical.[8]

If Inhaled: Immediately remove the person to fresh air.[1][11] If breathing is difficult or has
stopped, provide artificial respiration. Seek medical attention as soon as possible.[11]

If on Skin: Promptly remove any contaminated clothing.[11] Immediately flush the affected
skin with copious amounts of running water for at least 15 minutes.[9][11] If skin irritation
occurs or persists, seek medical attention.[1]

If in Eyes: Immediately flush the eyes with large amounts of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids to ensure complete irrigation.[11][12] Remove
contact lenses if present and easy to do.[9] Seek immediate medical attention.[11]

If Swallowed: Do NOT induce vomiting. Rinse the mouth thoroughly with water.[7][12] Call a
Poison Control Center or physician immediately for guidance.[1][7]

Spill Management Protocol

For minor laboratory spills (<4 L, not highly toxic), trained personnel can perform cleanup. All

major spills require immediate evacuation and emergency response notification.
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Spill of 6-Chloro-4-
methoxynicotinonitrile Occurs

Alert personnel in the
immediate area

:

Assess the Spill
(Size & Location)

Major Spill
(Large, Uncontained)

Minor Spill
Small, Controllable)

Don Appropriate PPE:

EVACUATE AREA - Double Nitrile Gloves
Call Emergency Response - Goggles & Face Shield
- Lab Coat

Contain the spill using
absorbent dikes or pads

;

Cover/absorb the spill with
inert material (e.g., vermiculite, sand)

TN I

y

Carefully sweep/scoop up
residue into a labeled
hazardous waste container

l

Decontaminate the spill area
with a suitable solvent, followed
by soap and water

!

Dispose of all contaminated
materials as hazardous waste

Report the incident to the
Safety Officer

Click to download full resolution via product page

Caption: Decision and Action Flowchart for Spill Response.
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Step-by-Step Minor Spill Cleanup:

Alert & Secure: Alert personnel in the immediate area and restrict access.[13]
Ventilate: Ensure the fume hood is operational to control dust and vapors.[14]

Don PPE: Wear appropriate PPE, including double gloves, safety goggles, a face shield, and
a lab coat.[15]

Contain: Prevent the spread of the solid dust.[10] Use absorbent pads to create a dike
around the spill's perimeter.[14]

Absorb: Gently cover the spill with an inert, non-combustible absorbent material like
vermiculite, sand, or cat litter, working from the outside in.[14]

Collect: Carefully sweep or scoop the absorbed material into a clearly labeled, sealable
container for hazardous waste.[4][14] Avoid creating dust.

Decontaminate: Clean the spill area thoroughly.[14] The specific solvent will depend on
laboratory protocols, but a final wash with soap and water is recommended.

Dispose: All contaminated materials, including gloves, absorbent, and cleaning supplies,
must be placed in the hazardous waste container.[8][9]

Section 6: Disposal Considerations

Waste generated from the use of 6-Chloro-4-methoxynicotinonitrile is considered hazardous

waste.

Waste Collection: All waste materials, including contaminated PPE, absorbent materials from
spills, and empty containers, must be collected in designated, properly labeled hazardous
waste containers.[8]

Regulations: Dispose of all waste in strict accordance with all applicable local, state, and
federal environmental regulations.[1][9] Do not dispose of this chemical down the drain or in
regular trash.[8] Consult with your institution's Environmental Health & Safety (EHS)
department for specific guidance.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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BENGHE Foundational & Exploratory

Check Availability & Pricing

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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